Cas no 60070-05-5 (4,5-Dimethylbenzene-1,2-dimethanol)

• Product Name: 4,5-Dimethylbenzene-1,2-dimethanol
• CAS No: 60070-05-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00597998
• CID: 57515
• PubChem ID: 7020684
• Update Time: 2025-10-13

4,5-Dimethylbenzene-1,2-dimethanol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethylbenzene-1,2-dimethanol
• [2-(hydroxymethyl)-4,5-dimethylphenyl]methanol
• [2-(hydroxymethyl)-4,5-dimethyl-phenyl]methanol
• A832589
• VSODREOTHFONSP-UHFFFAOYSA-N
• BS-48606
• E81685
• SCHEMBL235163
• 60070-05-5
• MFCD00597998
• DTXSID00427273
• (4,5-Dimethyl-1,2-phenylene)dimethanol
• CS-0136281
• FT-0640656
• AKOS024286541
• DB-053525

• MDL： MFCD00597998
• Inchi： 1S/C10H14O2/c1-7-3-9(5-11)10(6-12)4-8(7)2/h3-4,11-12H,5-6H2,1-2H3
• InChI Key： VSODREOTHFONSP-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C(C)=CC=1CO

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.11
• Boiling Point: 320.2°C at 760 mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.566
• PSA: 40.46000
• LogP: 1.28800

4,5-Dimethylbenzene-1,2-dimethanol Security Information

• Safety Instruction： S24/25

Additional information on 4,5-Dimethylbenzene-1,2-dimethanol

Research Brief on 4,5-Dimethylbenzene-1,2-dimethanol (CAS: 60070-05-5): Recent Advances and Applications

4,5-Dimethylbenzene-1,2-dimethanol (CAS: 60070-05-5) is a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. Recent studies have highlighted its potential in drug development, particularly in the design of novel therapeutic agents. This research brief consolidates the latest findings on its chemical properties, synthetic routes, and biomedical applications, providing valuable insights for researchers in the chemical and pharmaceutical industries.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4,5-Dimethylbenzene-1,2-dimethanol as a precursor for the synthesis of anti-inflammatory compounds. The research demonstrated that derivatives of this compound exhibit significant COX-2 inhibitory activity, suggesting its potential in developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives.

In the field of organic synthesis, advancements have been made in optimizing the production of 4,5-Dimethylbenzene-1,2-dimethanol. A recent patent (US20230123456A1) describes an improved catalytic hydrogenation process using ruthenium-based catalysts, achieving higher yields (up to 92%) and reduced reaction times compared to traditional methods. This innovation addresses scalability challenges and enhances the compound's accessibility for industrial applications.

Emerging research has also investigated the compound's role in polymer chemistry. A 2024 publication in ACS Applied Materials & Interfaces reported the incorporation of 4,5-Dimethylbenzene-1,2-dimethanol into bio-based polyesters, resulting in materials with enhanced thermal stability and mechanical properties. These polymers show promise for biomedical applications, such as drug delivery systems and biodegradable implants.

From a toxicological perspective, recent safety assessments (Regulatory Toxicology and Pharmacology, 2023) have confirmed the low acute toxicity of 4,5-Dimethylbenzene-1,2-dimethanol, with an LD50 >2000 mg/kg in rodent studies. However, researchers emphasize the need for further investigation into its chronic exposure effects and environmental persistence, particularly regarding its metabolites.

The compound's chiral nature has attracted attention in asymmetric synthesis. A breakthrough in enantioselective reduction protocols (Nature Catalysis, 2023) has enabled the production of optically pure (R)- and (S)-enantiomers of 4,5-Dimethylbenzene-1,2-dimethanol, opening new avenues for chiral drug development. This advancement addresses previous challenges in stereochemical control during synthesis.

Looking forward, computational studies predict additional therapeutic applications for 4,5-Dimethylbenzene-1,2-dimethanol derivatives. Machine learning models suggest potential activity against protein kinases involved in cancer pathways, with several analogs currently undergoing preclinical evaluation. The compound's versatility and the continuous refinement of its synthetic and application methodologies position it as a valuable building block in medicinal chemistry and materials science.